Cas no 3160-35-8 (4-Hydroxybenzylideneacetone)

• Product Name: 4-Hydroxybenzylideneacetone
• CAS No: 3160-35-8
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.1852
• MDL: MFCD00016490
• CID: 43879
• PubChem ID: 354334807

4-Hydroxybenzylideneacetone Properties

Names and Identifiers

• 4-Hydroxybenzal Acetone
• 4-Hydroxybenzylidenacetone
• 4-Hydroxybenzylideneacetone
• 4-(4-Hydroxyphenyl)-3-buten-2-one
• 1-(4-HYDROXYBENZYLIDENE)ACETONE
• 1-(4-hydroxyphenyl)but-1-en-3-one
• 4-(4-hydroxyphenyl)but-3-en-2-one
• 4-Hydrobenzylideneacetone
• 4-HYDROXYBENZILIDENE ACETONE
• 4-HYDROXYCINNAMOYLMETHANE
• benzylideneacetone
• hydroxycinnamic acid
• p-Hydoroxybenzalacetone
• p-Hydroxybenzalacetone
• p-hydroxybenzylideneacetone
• 4-Hydroxybenzalacetone
• 4-Hydroxybenzilideneacetone
• NSC 26516
• DTXSID2062878
• AKOS005207153
• (E)-4-(4-hydroxyphenyl)but-3-en-2-one
• p-hydroxyphenylbut-3ene-2-one
• p-Hydroxybenzylidene acetone
• 3160-35-8
• (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
• CS-B1377
• 3-Buten-2-one, 4-(p-hydroxyphenyl)-
• CHEMBL9184
• AI3-30539
• 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
• 22214-30-8
• 4-Hydroxybenzylidene acetone
• 4-(p-Hydroxyphenyl)-3-buten-2-one
• EN300-1858559
• (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
• AI3-35956
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-
• 8MK
• (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
• EINECS 221-607-9
• 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
• Methyl P-Hydroxycinnamyl Ketone
• AS-61561
• SCHEMBL807859
• 4-Hydroxystyryl methyl ketone
• p-hydroxyphenylbut-3-ene-2-one
• CHEBI:68636
• J-018486
• CS-0356795
• DTXSID201287493
• NSC26516
• Q27137063
• MFCD00016490
• NSC-26516
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
• 4-hydroxy-benzalacetone
• 4-(4-hydroxy-phenyl)-but-3-en-2-one
• FT-0618702
• OCNIKEFATSKIBE-UHFFFAOYSA-N
• AKOS017269826
• NS00029150
• H1564
• 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
• 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
• STL506899

• MDL： MFCD00016490
• InChIKey： OCNIKEFATSKIBE-UHFFFAOYSA-N
• Inchi： 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3
• SMILES： CC(=O)C=CC1=CC=C(C=C1)O
• BRN： 2412544

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.06808
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.99440
• PSA: 37.30000
• Refractive Index: 1.599
• Boiling Point: 318.1 °C at 760 mmHg
• Melting Point: 104.0 to 109.0 deg-C
• Flash Point: 134.8 °C
• Solubility: Optimally soluble in aqueous solvents.
• Color/Form: Not available
• Solubility: Not available
• Density: 1.138